Cas no 61281-27-4 (9(10H)-Anthracenone, 1,4,6,8-tetrahydroxy-3-methyl-)

• Product Name: 9(10H)-Anthracenone, 1,4,6,8-tetrahydroxy-3-methyl-
• CAS No: 61281-27-4
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 486000
• PubChem ID: 12306978
• Update Time: 2025-04-19

9(10H)-Anthracenone, 1,4,6,8-tetrahydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Anthracenone, 1,4,6,8-tetrahydroxy-3-methyl-
• 1,4,6,8-tetrahydroxy-3-methyl-10H-anthracen-9-one
• 61281-27-4
• DTXSID50486799

• Inchi： 1S/C15H12O5/c1-6-2-10(17)13-9(14(6)19)4-7-3-8(16)5-11(18)12(7)15(13)20/h2-3,5,16-19H,4H2,1H3
• InChI Key： NJFHKTJCNCOEMU-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C2C(C3C(=CC(=CC=3CC=21)O)O)=O)O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99